Cas no 1623068-00-7 (1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carbonitrile)

• Product Name: 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carbonitrile
• CAS No: 1623068-00-7
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 5059016
• PubChem ID: 90356221
• Update Time: 2025-08-04

1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile
• 1-propan-2-ylpyrazolo[3,4-b]pyridine-5-carbonitrile
• 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carbonitrile

• Inchi： 1S/C10H10N4/c1-7(2)14-10-9(6-13-14)3-8(4-11)5-12-10/h3,5-7H,1-2H3
• InChI Key： DKUNZWIOPCFJQJ-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC(C#N)=CN=2)C=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5

Additional information on 1-(propan-2-yl)-1H-pyrazolo3,4-bpyridine-5-carbonitrile

Comprehensive Overview of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1623068-00-7)

The compound 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1623068-00-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core substituted with a cyano group and an isopropyl moiety, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to purine bases, which are critical in nucleic acid metabolism.

In recent years, the demand for nitrogen-containing heterocycles like 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile has surged due to their role in developing kinase inhibitors and antiviral agents. This aligns with the growing focus on targeted therapies and personalized medicine, where such compounds serve as key building blocks. The cyano group, in particular, enhances binding affinity to biological targets, making it a hotspot for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 1623068-00-7 often involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a recurring topic in academic and industrial forums, as efficiency and yield are critical for scaling up production. Environmental sustainability in synthesis—such as using green solvents or catalytic methods—is another trending subtopic tied to this compound, reflecting broader industry shifts toward eco-friendly practices.

Analytical characterization of 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a priority for manufacturers supplying intermediates to the pharmaceutical and agrochemical sectors. Discussions around quality control and batch-to-batch consistency frequently arise in user queries, highlighting the need for robust analytical protocols.

Beyond its industrial relevance, this compound’s mechanism of action in biological systems is a subject of ongoing investigation. Computational studies, such as molecular docking and QSAR modeling, are increasingly used to predict its interactions with enzymes or receptors. Such insights are invaluable for drug repurposing initiatives, a hot topic in post-pandemic research where accelerating timelines for therapeutic development is essential.

In summary, 1-(propan-2-yl)-1H-pyrazolo[3,4-b]pyridine-5-carbonitrile (CAS No. 1623068-00-7) exemplifies the intersection of synthetic chemistry and life sciences. Its adaptability in diverse applications—from small-molecule drugs to crop protection agents—positions it as a compound of enduring interest. As research trends evolve toward high-throughput screening and AI-driven drug design, this molecule’s role is likely to expand further, answering pressing needs in global health and agriculture.